Cas no 1823920-56-4 (6-Chloro-1,2-benzothiazole-3-carbaldehyde)

• Product Name: 6-Chloro-1,2-benzothiazole-3-carbaldehyde
• CAS No: 1823920-56-4
• MF: C₈H₄ClNOS
• MW: 197.641459465027
• CID: 5883100
• PubChem ID: 130119706
• Update Time: 2025-05-22

6-Chloro-1,2-benzothiazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-6738879
• 6-chloro-1,2-benzothiazole-3-carbaldehyde
• 1823920-56-4
• 6-Chloro-1,2-benzothiazole-3-carbaldehyde

• Inchi： 1S/C8H4ClNOS/c9-5-1-2-6-7(4-11)10-12-8(6)3-5/h1-4H
• InChI Key： WTFRSRMODXNBSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=O)=NSC=2C=1

Computed Properties

• Exact Mass: 196.9702126g/mol
• Monoisotopic Mass: 196.9702126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 6-Chloro-1,2-benzothiazole-3-carbaldehyde

Comprehensive Overview of 6-Chloro-1,2-benzothiazole-3-carbaldehyde (CAS No. 1823920-56-4)

6-Chloro-1,2-benzothiazole-3-carbaldehyde (CAS No. 1823920-56-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative is characterized by its unique molecular structure, featuring a chloro-substituted benzothiazole ring and an aldehyde functional group. Its chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and catalytic applications.

In recent years, the demand for heterocyclic compounds like 6-Chloro-1,2-benzothiazole-3-carbaldehyde has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound's electrophilic aldehyde group allows for facile derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug design, a methodology frequently searched in academic and industrial circles.

The synthesis of 6-Chloro-1,2-benzothiazole-3-carboxaldehyde (a common variant spelling) typically involves Vilsmeier-Haack formylation of the corresponding chlorinated benzothiazole precursor. This process highlights the compound's relevance in green chemistry discussions, as modern protocols emphasize solvent optimization and atom economy. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are critical for quality control, addressing frequent queries about compound characterization methods in online forums.

Beyond pharmaceuticals, this benzothiazole aldehyde demonstrates utility in material science. Its conjugated π-system makes it a candidate for designing organic semiconductors, a trending topic in renewable energy research. The compound's ability to coordinate with metal ions also sparks interest in coordination chemistry applications, particularly in catalysis for C-C coupling reactions – a frequently searched term in synthetic chemistry databases.

Storage and handling of CAS 1823920-56-4 require standard precautions for air-sensitive aldehydes, with recommendations to maintain inert atmospheres and low temperatures. These protocols address common laboratory safety questions while avoiding any reference to restricted materials. The compound's stability under various pH conditions is another researched aspect, particularly for formulators exploring its use in bioconjugation techniques.

Market analyses indicate growing procurement of 6-Chloro-benzothiazole-3-carboxaldehyde (another naming variant) by contract research organizations. This reflects the compound's importance in medicinal chemistry optimization – a key phrase in current drug development literature. Patent surveys reveal its incorporation in innovative therapeutic candidates, particularly for protein degradation technologies like PROTACs, aligning with breakthrough therapy discussions.

For analytical purposes, the mass spectrometry fragmentation pattern of this compound is well-documented, addressing a common need in metabolite identification studies. Its distinct UV-Vis absorption profile also makes it suitable for photophysical investigations, connecting to trending research in fluorescent probes development. These applications respond to frequent search queries about small molecule characterization techniques.

In conclusion, 6-Chloro-1,2-benzothiazole-3-carbaldehyde (CAS 1823920-56-4) represents a multifaceted compound with expanding applications across drug discovery and materials science. Its structural features continue to inspire innovations in targeted molecular design, while its synthetic accessibility meets the pharmaceutical industry's demand for versatile building blocks. As research progresses, this compound will likely maintain its relevance in addressing contemporary challenges in precision medicine and sustainable chemistry.